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Compound of Interest

2-Methoxy-6-methylpyrimidin-
4(1H)-one

Cat. No.: B1417434

Compound Name:

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development, providing in-depth information on the core physicochemical
properties, synthesis, analysis, and potential applications of 2-Methoxy-6-methylpyrimidin-
4(1H)-one.

Section 1: Core Molecular Attributes and
Physicochemical Properties

2-Methoxy-6-methylpyrimidin-4(1H)-one, a pyrimidine derivative, is a heterocyclic compound
with significant potential in medicinal chemistry and organic synthesis.[1][2] Understanding its
fundamental properties is the first step in harnessing its capabilities.

Molecular Identity

The foundational identity of this compound is established by its molecular formula and precise
mass.
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Identifier Value Source
Molecular Formula CeHsN20:2 [L1[31[41[5]16]
Molecular Weight 140.14 g/mol [11[3]1[5][6]
Exact Mass 140.05900 Da [3]

CAS Number 55996-28-6 [11[31141[5][6]

Physicochemical Characteristics

The physicochemical properties of a compound are critical in determining its behavior in

various systems, which is a key consideration in drug design and development.[7]

Property Value Source
Melting Point 207-209°C [3]
Boiling Point 202.985°C at 760 mmHg [3]
Density 1.252 g/cm3 [31[6]
Flash Point 76.563°C [3]
LogP 0.49920 [3]
Appearance White to Off-white Solid [1]

These properties suggest that 2-Methoxy-6-methylpyrimidin-4(1H)-one is a stable solid at

room temperature with moderate lipophilicity.

Section 2: Synthesis and Spectroscopic Elucidation

The synthesis and structural confirmation of 2-Methoxy-6-methylpyrimidin-4(1H)-one are

crucial for its application in research and development. Pyrimidine derivatives, in general, are of

great interest to researchers due to their wide range of biological activities.[2]

Synthetic Pathway
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While specific, detailed synthetic routes for 2-Methoxy-6-methylpyrimidin-4(1H)-one are not
extensively published in readily available literature, a general approach can be inferred from
the synthesis of related pyrimidinone derivatives. A common method involves the condensation
of a 3-ketoester with a urea or thiourea derivative, followed by methylation.

A plausible synthetic workflow is outlined below:

Caption: Workflow for an in vitro cytotoxicity screening using the MTT assay.

Section 4: Safety and Handling

Proper handling and storage of 2-Methoxy-6-methylpyrimidin-4(1H)-one are essential to
ensure laboratory safety.

General Handling:

» Handle in accordance with good industrial hygiene and safety practices. [8]* Avoid contact
with skin, eyes, and clothing. [9]* Wear appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat. [8][9][10]* Use in a well-ventilated area or
with a local exhaust system. [9][10]* Wash hands thoroughly after handling. [8][9][10]
Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area. [10]*
Recommended storage is at room temperature, sealed and dry. [1][5] First Aid Measures:

e If inhaled: Move the person to fresh air. [8][9]* In case of skin contact: Take off contaminated
clothing and rinse the skin with plenty of water. [8][9]* In case of eye contact: Rinse
cautiously with water for several minutes. [10]* If swallowed: Rinse mouth and consult a
physician. [8][9]

Section 5: Conclusion

2-Methoxy-6-methylpyrimidin-4(1H)-one is a compound with a solid foundation of well-
defined physicochemical properties. Its pyrimidine core makes it an attractive scaffold for
medicinal chemistry and drug discovery. While further research is needed to fully elucidate its
biological activities, its potential as a building block for novel therapeutics is significant. This
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guide provides the essential technical information for researchers to confidently work with and
explore the applications of this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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